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Compound of Interest

Compound Name: TDI-10229

Cat. No.: B8210248 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage

of a stock solution of TDI-10229 in dimethyl sulfoxide (DMSO). TDI-10229 is a potent, orally

bioavailable inhibitor of soluble adenylyl cyclase (sAC, ADCY10) used in biochemical and

cellular assays.[1][2][3][4] Adherence to this protocol is critical for ensuring the accuracy,

reproducibility, and reliability of experimental results.

Chemical and Physical Data
All quantitative data for TDI-10229 is summarized in the table below for easy reference.
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Property Value Citations

Molecular Formula C₁₆H₁₆ClN₅ [2]

Molecular Weight 313.78 g/mol [2][5]

CAS Number 2810887-45-5 [1][2]

Appearance White to off-white solid powder [5]

Solubility in DMSO 125 mg/mL (398.37 mM) [1][2][4]

Storage (Solid Powder)
3 years at -20°C or 2 years at

4°C
[2]

Storage (Stock Solution)
6 months at -80°C or 1 month

at -20°C
[1][2][4]

Signaling Pathway of TDI-10229
TDI-10229 acts as an inhibitor of soluble adenylyl cyclase (sAC). This enzyme is responsible

for converting adenosine triphosphate (ATP) into cyclic adenosine monophosphate (cAMP), a

critical second messenger in various cellular signaling pathways. By inhibiting sAC, TDI-10229
effectively reduces the intracellular levels of cAMP.
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Caption: Mechanism of TDI-10229 inhibiting sAC-mediated cAMP production.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of TDI-10229 in DMSO.

3.1 Materials and Equipment

TDI-10229 solid powder (CAS: 2810887-45-5)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance (precision of at least 0.1 mg)

Sterile, amber, or light-protecting microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (recommended)

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

3.2 Safety Precautions

Always handle TDI-10229 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for TDI-10229 before handling.

3.3 Calculation of Mass

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )]

/ 1000
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Example Calculation for 1 mL of 10 mM TDI-10229:

Mass (mg) = 10 mM x 1 mL x 313.78 g/mol / 1000

Mass (mg) = 3.138 mg

3.4 Step-by-Step Procedure

Acclimation: Allow the vial of TDI-10229 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent moisture condensation.

Weighing: Carefully weigh out 3.14 mg of TDI-10229 powder and place it into a sterile vial.

Solvent Addition: Add 1.0 mL of high-purity DMSO to the vial containing the powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved.

Ultrasonication (If Necessary): If the compound does not fully dissolve, place the vial in an

ultrasonic bath for 5-10 minutes.[2][4] Visually inspect the solution to ensure it is clear and

free of particulates.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, light-protected vials.[1][4]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10

mM), solvent (DMSO), and preparation date. Store the aliquots at -80°C for long-term

stability (up to 6 months) or at -20°C for short-term use (up to 1 month).[1][2][4]

Experimental Workflow
The following diagram outlines the key steps in the preparation of the TDI-10229 stock solution.
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Caption: Workflow for preparing TDI-10229 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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